Cas no 21978-65-4 (1,2,4-Oxadiazolidin-5-one,2,3,4-triphenyl-)

1,2,4-Oxadiazolidin-5-one,2,3,4-triphenyl- structure
21978-65-4 structure
Product Name:1,2,4-Oxadiazolidin-5-one,2,3,4-triphenyl-
CAS No:21978-65-4
MF:C20H16N2O2
MW:316.353244781494
CID:290928
PubChem ID:266002
Update Time:2025-04-19

1,2,4-Oxadiazolidin-5-one,2,3,4-triphenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Oxadiazolidin-5-one,2,3,4-triphenyl-
    • 2,3,4-triphenyl-1,2,4-oxadiazolidin-5-one
    • 2,3,4-triphenyl-[1,2,4]oxadiazolidin-5-one
    • 2,3,4-Triphenyl-1,2,4-oxadiazolidin-5-on
    • 2,3,4-Triphenyl-1,2,4-oxadiazolidon-5
    • AC1L6F6S
    • AC1Q6MQV
    • CTK4E8100
    • NSC102889
    • STOCK3S-90225
    • SureCN3868478
    • NSC-102889
    • AKOS000478391
    • AKOS025278227
    • NSC 102889
    • 21978-65-4
    • SCHEMBL3868478
    • Inchi: 1S/C20H16N2O2/c23-20-21(17-12-6-2-7-13-17)19(16-10-4-1-5-11-16)22(24-20)18-14-8-3-9-15-18/h1-15,19H
    • InChI Key: HAPZNYGVYRMXGW-UHFFFAOYSA-N
    • SMILES: O1C(N(C2C=CC=CC=2)C(C2C=CC=CC=2)N1C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 316.12128
  • Monoisotopic Mass: 316.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 423
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 32.8Ų

Experimental Properties

  • Density: 1.26
  • Boiling Point: 442°Cat760mmHg
  • Flash Point: 221.1°C
  • Refractive Index: 1.649
  • PSA: 32.78
  • LogP: 4.89360
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